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Compound of Interest

Compound Name: 3-Ethyl-2-pentanol

Cat. No.: B1594631

Technical Support Center: 3-Ethyl-2-pentanol

This guide provides essential safety information, troubleshooting advice, and frequently asked
questions for the handling and storage of 3-Ethyl-2-pentanol in a research and development
environment.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

General Handling & Exposure
e QI1: What are the primary hazards associated with 3-Ethyl-2-pentanol?

o Al: 3-Ethyl-2-pentanol is a flammable liquid and vapor.[1] It may cause skin and eye
irritation.[2] Inhalation of vapors can lead to respiratory tract irritation, and high
concentrations may cause central nervous system depression, leading to symptoms like
headache, dizziness, and nausea.[3]

e Q2: What personal protective equipment (PPE) is required when handling 3-Ethyl-2-
pentanol?

o A2: Always wear appropriate protective gloves, clothing, and eye/face protection.[1][4]
Work in a well-ventilated area, and if ventilation is inadequate, use a suitable respirator.[5]
Facilities should be equipped with an eyewash station and a safety shower.[3]

e Q3: What should | do in case of accidental skin or eye contact?
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o A3: For skin contact, immediately wash the affected area with soap and plenty of water,

and remove contaminated clothing.[1] For eye contact, rinse immediately with plenty of
water for at least 15 minutes, including under the eyelids, and seek medical attention.[1][3]

[4]

e Q4: What is the correct first aid procedure for inhalation or ingestion?

o A4: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][6] If ingested, do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water.
[3][6] Never give anything by mouth to an unconscious person and seek immediate
medical aid.[3]

Storage & Spills

Q5: How should 3-Ethyl-2-pentanol be stored?

o Ab5: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[1][7] Keep away from heat, sparks, open flames, and other ignition
sources.[1][8] Ground and bond containers and receiving equipment to prevent static
discharge.[4]

Q6: What materials are incompatible with 3-Ethyl-2-pentanol?
o A6: Avoid contact with strong oxidizing agents, acids, and metals.[1][6]
Q7: How should a small spill of 3-Ethyl-2-pentanol be handled?

o A7: For small spills, immediately remove all sources of ignition. Use a non-sparking tool to

absorb the spill with an inert material like vermiculite, sand, or earth.[3][6] Place the
absorbed material into a suitable, labeled container for disposal.[3] Ensure the area is
well-ventilated.

Q8: The material has been stored for a long time. Are there any special concerns?

o A8: Some similar compounds can form explosive peroxides over time. While not explicitly

stated for 3-Ethyl-2-pentanol in the search results, it is a good practice for older
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containers of alcohols to be handled with caution. If crystals are observed around the cap

or in the container, do not open and seek expert advice for disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Ethyl-2-pentanol and related

compounds. Note that some data is for structurally similar isomers and should be used as an

estimate.

Property Value Source
Molecular Formula C7H160 [1]
Molecular Weight 116.20 g/mol [1][6]
Boiling Point 140 - 142 °C/ 284 - 287.6 °F [1]
Flash Point 40 °C/ 104 °F [1]
Specific Gravity 0.820 [1]
Melting Point -125°C/9.5°F [1]

Experimental Protocols

Standard Operating Procedure for Dispensing 3-Ethyl-2-pentanol

e Preparation:

o Ensure the work area is clean and free of ignition sources.

o Verify that the fume hood is functioning correctly.

o Assemble all necessary equipment (e.g., graduated cylinder, pipette, receiving vessel)

inside the fume hood.

o Don appropriate PPE: safety goggles, flame-retardant lab coat, and chemical-resistant

gloves.

» Dispensing:
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[e]

Ground and bond the source container and the receiving vessel to prevent static electricity
buildup.

[e]

Slowly open the 3-Ethyl-2-pentanol container.

o

Carefully pour or pipette the desired amount of liquid. Avoid splashing.

[¢]

Securely close the container cap immediately after dispensing.

e Cleanup:
o Wipe down any minor drips or spills within the fume hood with an inert absorbent material.

o Properly dispose of any contaminated materials in a designated hazardous waste
container.

o Remove PPE and wash hands thoroughly with soap and water.

Logical Relationships for Safe Handling

The following diagram illustrates the key relationships for ensuring the safe handling of 3-Ethyl-
2-pentanol.
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Safe Handling and Storage Workflow for 3-Ethyl-2-pentanol
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Safe Handling and Storage Workflow for 3-Ethyl-2-pentanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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